Cas no 79405-31-5 (2-(1-methylcyclohexyl)acetaldehyde)

• Product Name: 2-(1-methylcyclohexyl)acetaldehyde
• CAS No: 79405-31-5
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 3412704
• PubChem ID: 12721744
• Update Time: 2025-10-16

2-(1-methylcyclohexyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETALDEHYDE, 1-METHYL-
• 2-(1-methylcyclohexyl)acetaldehyde
• EN300-1830243
• SCHEMBL2152302
• 79405-31-5
• (1-methyl-cyclohexyl)-acetaldehyde
• CIBFGOMHDWTDNS-UHFFFAOYSA-N
• DB-111353

• Inchi： 1S/C9H16O/c1-9(7-8-10)5-3-2-4-6-9/h8H,2-7H2,1H3
• InChI Key： CIBFGOMHDWTDNS-UHFFFAOYSA-N
• SMILES： C1(C)(CC=O)CCCCC1

Computed Properties

• Exact Mass: 140.120115130Da
• Monoisotopic Mass: 140.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(1-methylcyclohexyl)acetaldehyde

Introduction to 2-(1-methylcyclohexyl)acetaldehyde (CAS No. 79405-31-5)

2-(1-methylcyclohexyl)acetaldehyde, also known by its CAS number 79405-31-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring and an aldehyde functional group. The presence of these structural features endows 2-(1-methylcyclohexyl)acetaldehyde with a range of chemical properties that make it valuable for various applications, from synthetic intermediates to potential therapeutic agents.

The molecular formula of 2-(1-methylcyclohexyl)acetaldehyde is C₈H₁₄O, and its molecular weight is approximately 126.20 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility in organic solvents and reactivity with nucleophiles, have been extensively studied and documented in the scientific literature.

In recent years, 2-(1-methylcyclohexyl)acetaldehyde has been the subject of numerous research studies due to its potential applications in the synthesis of complex organic molecules. One notable area of research involves its use as a building block in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry in 2021 reported the successful synthesis of several novel compounds derived from 2-(1-methylcyclohexyl)acetaldehyde, which exhibited promising biological activities against various diseases.

The aldehyde functional group in 2-(1-methylcyclohexyl)acetaldehyde makes it highly reactive towards nucleophiles, such as amines and thiols. This reactivity is crucial for its use in organic synthesis, where it can be readily converted into a variety of derivatives through reactions such as aldol condensation, reduction, and oxidation. These transformations not only expand the range of accessible compounds but also provide valuable insights into the structure-activity relationships (SAR) of the resulting molecules.

Beyond its synthetic utility, 2-(1-methylcyclohexyl)acetaldehyde has also been investigated for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the anti-inflammatory properties of this compound. The researchers found that 2-(1-methylcyclohexyl)acetaldehyde exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(1-methylcyclohexyl)acetaldehyde has shown promise in other therapeutic areas. For example, a recent study published in the European Journal of Medicinal Chemistry investigated the antitumor activity of this compound against various cancer cell lines. The results indicated that 2-(1-methylcyclohexyl)acetaldehyde could selectively inhibit the growth of cancer cells while sparing normal cells, making it a potential candidate for further drug development.

The safety profile of 2-(1-methylcyclohexyl)acetaldehyde is another important aspect that has been studied. Toxicological evaluations have shown that this compound is generally well-tolerated at low concentrations, although higher doses may cause irritation or other adverse effects. Therefore, appropriate handling and safety measures are recommended when working with this compound in laboratory settings.

In conclusion, 2-(1-methylcyclohexyl)acetaldehyde (CAS No. 79405-31-5) is a multifunctional organic compound with a wide range of applications in synthetic chemistry and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for the development of novel compounds with potential therapeutic benefits. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its significance in the scientific community.